Studies on the analytical chemistry of hafnium and zirconium. Part I. A review of methods for the determination of hafnium and zirconium in admixture
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9709500529
Abstract
The available chemical and physical methods are discussed. The former are restricted to the determination of more than 0·1 per cent. of hafnium in zirconium. Emission spectrography, X-ray fluorescence and, especially, neutron-activation analysis can be used for trace hafnium determination in zirconium.
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CAS no.: 13650-70-9
